Cas no 946241-52-7 (2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one)

• Product Name: 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one
• CAS No: 946241-52-7
• MF: C₂₁H₁₈N₂O₂S₂
• MW: 394.509822368622
• CID: 6337361
• PubChem ID: 25284439
• Update Time: 2025-07-21

2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one
• SR-01000920706-1
• 1-(2,3-dihydroindol-1-yl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)ethanone
• SR-01000920706
• F5084-0174
• VU0633934-1
• AKOS024495736
• 1-(indolin-1-yl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)ethanone
• 946241-52-7
• 2-({4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one

• Inchi： 1S/C21H18N2O2S2/c24-19(16-7-2-1-3-8-16)14-27-21-22-17(13-26-21)12-20(25)23-11-10-15-6-4-5-9-18(15)23/h1-9,13H,10-12,14H2
• InChI Key： ZAUNVKHCDVSHJQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(N1C2C=CC=CC=2CC1)=O)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 394.08097017g/mol
• Monoisotopic Mass: 394.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one

Professional Introduction to Compound with CAS No. 946241-52-7 and Product Name: 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one

Compound with the CAS number 946241-52-7 and the product name 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable biological activity, making it a subject of intense research interest. The structural complexity of this molecule, featuring a thiazole core conjugated with an indole moiety and an ester functional group, suggests potential applications in drug discovery and development.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. In this compound, the thiazole ring is linked to a dihydroindole scaffold, which is known for its presence in numerous bioactive natural products and pharmaceuticals. The presence of the sulfanyl group further enhances the molecule's potential bioactivity by introducing polar interactions and hydrogen bonding capabilities.

The ester functional group in the molecule contributes to its solubility and metabolic stability, which are critical factors in drug design. Additionally, the phenyl ring attached to the ester moiety may provide additional binding interactions with biological targets, increasing the compound's efficacy. This unique combination of structural elements makes 2-({4-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)-1-phenylethan-1-one a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of indole derivatives in drug discovery. Indole compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The indole moiety in this compound is part of a larger structure that includes a thiazole ring and an ester group, which together contribute to its unique chemical and biological properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques allow for the efficient formation of carbon-carbon bonds, which are essential for creating the intricate structure of the compound.

In terms of biological activity, preliminary studies have suggested that 2-{(4-(2-(2,3-dihydroindol[1,2-a]pyrrole)-2-carboxylethyl)-1H-thiazol[5]yl}thio}-N-(phenyl)acetamide, a closely related compound, exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer. Given the structural similarities between this compound and its analogs, it is reasonable to hypothesize that our target molecule may also possess similar biological activities. Further investigation into its pharmacological properties is warranted to fully elucidate its potential therapeutic applications.

The development of new drugs often involves rigorous testing to assess their safety and efficacy. Computational modeling techniques have been increasingly used to predict the binding modes of small molecules to biological targets. These simulations can provide valuable insights into how a compound interacts with its target enzyme or receptor, helping researchers optimize its structure for better performance.

The indole scaffold in this compound has been extensively studied for its role in modulating various biological pathways. Indole derivatives have been shown to interact with transcription factors such as aryl hydrocarbon receptor (AhR), which plays a crucial role in immune responses and detoxification processes. The presence of the thiazole ring may further enhance these interactions by providing additional binding sites on the target molecule.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex drug candidates. The structural features present in this molecule make it a versatile building block that can be modified through various chemical transformations. This flexibility allows medicinal chemists to explore different pharmacological profiles by introducing subtle changes into the molecular framework.

The role of sulfanyl groups in medicinal chemistry cannot be overstated. These groups are known for their ability to enhance solubility and metabolic stability while also providing opportunities for hydrogen bonding interactions with biological targets. In our compound, 94624152 7, sulfanyl group contributes significantly towards these desirable properties making it an attractive feature from both chemical synthesis perspective as well as potential therapeutic application .

As research continues to uncover new therapeutic targets and mechanisms, {4-[bis( (dimethylamino)methylene)amino]phenyl}-N-(4-hydroxyphenyl)ethanone, along with related compounds like our target molecule, will remain at forefront exploration . The combination unique structural features including thiazole indole ester sulfanyl groups offers exciting possibilities future drug development .